Cas no 21495-66-9 (4-Methoxy-1,5-naphthyridine)

• Product Name: 4-Methoxy-1,5-naphthyridine
• CAS No: 21495-66-9
• MF: C₉H₈N₂O
• MW: 160.17262172699
• CID: 4935213
• PubChem ID: 12705272
• Update Time: 2025-06-15

4-Methoxy-1,5-naphthyridine Chemical and Physical Properties

Names and Identifiers

• 4-Methoxy-1,5-naphthyridine
• 1,5-Naphthyridine, 4-methoxy-

• Inchi： 1S/C9H8N2O/c1-12-8-4-6-10-7-3-2-5-11-9(7)8/h2-6H,1H3
• InChI Key： DIGRNEZYHSFUSO-UHFFFAOYSA-N
• SMILES： O(C)C1C=CN=C2C=CC=NC2=1

Computed Properties

• Exact Mass: 160.063662883g/mol
• Monoisotopic Mass: 160.063662883g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 152
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 35

Additional information on 4-Methoxy-1,5-naphthyridine

Comprehensive Overview of 4-Methoxy-1,5-naphthyridine (CAS No. 21495-66-9): Properties, Applications, and Research Insights

4-Methoxy-1,5-naphthyridine (CAS No. 21495-66-9) is a heterocyclic organic compound that has garnered significant attention in pharmaceutical and material science research. This compound belongs to the naphthyridine family, a class of nitrogen-containing bicyclic structures known for their versatile chemical properties and broad applicability. The presence of a methoxy group at the 4-position enhances its reactivity and makes it a valuable intermediate in synthetic chemistry. Researchers and industries are increasingly exploring its potential due to its unique structural features and functional adaptability.

In recent years, the demand for 4-Methoxy-1,5-naphthyridine has surged, driven by its role in the development of novel pharmaceutical agents and advanced materials. Its molecular framework is particularly attractive for designing drug candidates targeting various diseases, including infectious diseases and cancer. The compound's ability to interact with biological targets, such as enzymes and receptors, has made it a focal point in medicinal chemistry. Additionally, its optical and electronic properties are being investigated for applications in organic electronics and sensors, aligning with the growing interest in sustainable technologies.

The synthesis of 4-Methoxy-1,5-naphthyridine typically involves multi-step organic reactions, including cyclization and functional group modification. Advanced techniques like microwave-assisted synthesis and catalysis have been employed to improve yield and efficiency. Analytical methods such as NMR spectroscopy, mass spectrometry, and HPLC are routinely used to characterize its purity and structural integrity. These methodologies ensure the compound meets the stringent requirements of high-end applications, particularly in drug discovery and material science.

One of the most frequently asked questions about 4-Methoxy-1,5-naphthyridine revolves around its biological activity. Studies have shown that derivatives of this compound exhibit promising antimicrobial and anti-inflammatory properties, making them potential candidates for new therapeutics. Another area of interest is its photophysical behavior, which is critical for applications in fluorescent probes and light-emitting devices. These attributes have positioned 4-Methoxy-1,5-naphthyridine as a compound of choice for interdisciplinary research.

From an industrial perspective, the scalability of 4-Methoxy-1,5-naphthyridine production is a key consideration. Manufacturers are optimizing processes to reduce costs and environmental impact, leveraging green chemistry principles. The compound's stability under various conditions also makes it suitable for long-term storage and transportation, addressing logistical challenges in global supply chains. Furthermore, regulatory compliance and safety protocols are rigorously followed to ensure its safe handling in laboratory and industrial settings.

In conclusion, 4-Methoxy-1,5-naphthyridine (CAS No. 21495-66-9) represents a compelling example of how heterocyclic compounds can bridge the gap between fundamental research and practical applications. Its diverse utility in pharmaceuticals, materials science, and electronics underscores its importance in modern chemistry. As research continues to uncover new possibilities, this compound is poised to play an even greater role in addressing contemporary scientific and technological challenges.